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Cat. No.: B1284383

Get Quote

Executive Technical Summary

2-Bromo-N-(2-thienylmethyl)acetamide (CAS: 883526-96-3) is a specialized

-haloacetamide intermediate.[1] In modern drug discovery, it functions primarily as a covalent
"warhead" scaffold and a versatile alkylating agent. Its structure combines a lipophilic, electron-
rich thiophene ring (acting as a bioisostere for a phenyl group) with a reactive electrophilic
center (

-bromoamide).

This molecule is critical in two domains:

+ Fragment-Based Drug Discovery (FBDD): As a cysteine-targeting electrophile for developing
Targeted Covalent Inhibitors (TCIs).

¢ Heterocyclic Synthesis: As a precursor for fusing rings to create complex scaffolds like
thienodiazepines or functionalized peptidomimetics.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1284383#bc-rfq
https://www.benchchem.com/product/b1284383/docs?utm_src=pdf-body#structural-synthetic-analysis-2-bromo-n-2-thienylmethyl-acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/16641278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profile

The following data aggregates predicted and experimental values for laboratory benchmarking.

Property Value /| Description
IUPAC Name 2-Bromo-N-(thiophen-2-ylmethyl)acetamide
CAS Number 883526-96-3

Molecular Formula

Molecular Weight 234.11 g/mol

Physical State White to off-white solid

Soluble in DMSO, DMF, DCM, Chloroform; Low

Solubilit
Y solubility in water

Reactive Motif -Halocarbonyl (Alkylating agent)

o ) Thiophene acts as a phenyl isostere with altered
Bioisosterism . . I
electronics and lipophilicity

Synthetic Methodology: Validated Protocol

The synthesis of 2-Bromo-N-(2-thienylmethyl)acetamide follows a classic Schotten-
Baumann-type acylation. The following protocol is optimized for purity and yield, minimizing the
risk of hydrolysis or bis-acylation.

Reagents & Stoichiometry[2][3][4]

e Substrate: 2-Thiophenemethylamine (1.0 equiv)
o Acylating Agent: Bromoacetyl bromide (1.1 equiv)
» Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

¢ Solvent: Dichloromethane (DCM) (anhydrous)
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Step-by-Step Procedure

o Preparation: Purge a reaction vessel with nitrogen. Dissolve 2-thiophenemethylamine (1.0
equiv) and TEA (1.2 equiv) in anhydrous DCM (approx. 0.2 M concentration). Cool the
solution to 0°C using an ice bath.

o Addition: Add Bromoacetyl bromide (1.1 equiv) dropwise over 20—30 minutes. Critical:
Maintain temperature <5°C to prevent side reactions involving the thiophene ring or over-
alkylation.

e Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2—4 hours. Monitor
via TLC (typically 30% EtOAc/Hexanes) or LC-MS.

e Quench & Workup:
o Quench with saturated aqueous
2]
o Extract the aqueous layer with DCM (x3).[2]
o Wash combined organics with 1M HCI (to remove unreacted amine) followed by Brine.
e |solation: Dry over anhydrous

, filter, and concentrate in vacuo.

 Purification: Recrystallization from EtOAc/Hexanes or column chromatography (SiO2) if high
purity (>98%) is required for biological assays.

Visualizing the Synthesis Flow

The following diagram illustrates the reaction pathway and critical control points.
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Figure 1: Synthetic pathway via nucleophilic acyl substitution. The base neutralizes the HBr
byproduct to drive equilibrium.

Reactivity Profile & Mechanism|[3]

Understanding the reactivity of this molecule is essential for its application in medicinal
chemistry. It possesses two distinct electronic zones:

e The Warhead (

-Bromoamide): A "soft" electrophile susceptible to
attack.

» The Recognition Element (Thiophene): A lipophilic ring that engages in

stacking or hydrophobic interactions within a protein binding pocket.

Mechanism of Action: Covalent Inhibition

In a biological context, the bromine atom serves as a good leaving group. A nucleophilic
cysteine residue within a target protein attacks the

-carbon, forming an irreversible covalent bond.
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Figure 2: Mechanism of covalent protein modification via SN2 displacement of the bromide.

Applications in Drug Discovery[5][6][7][8]
Thiophene as a Bioisostere

The thiophene ring is frequently used to replace phenyl rings to optimize efficacy and
pharmacokinetics.

 Lipophilicity: Thiophene is generally more lipophilic than benzene, potentially improving
membrane permeability.

» Metabolism: Thiophene rings can alter metabolic stability (e.g., susceptibility to oxidation),
offering a lever to tune half-life (

)

e Size: The sulfur atom imparts a different steric profile and bond angle compared to the -
CH=CH- of benzene, which can improve fit in specific binding pockets.

Fragment-Based Screening
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This molecule is an ideal "electrophilic fragment.” In screening campaigns (e.g., mass
spectrometry-based covalent screening), it is used to identify "hot spots"” on proteins. If the
fragment binds, the thiophene provides the initial affinity, and the bromoacetamide locks the
interaction, allowing for easy detection.

Safety & Handling Protocols
Warning: As an

-haloacetamide, this compound is an alkylating agent and must be treated with high caution.

e Hazards:
o Skin Sensitizer: High risk of allergic contact dermatitis.
o Lachrymator: May cause severe eye irritation and tearing.
o Acute Toxicity: Harmful if swallowed or inhaled.
» Engineering Controls:
o Always handle inside a certified fume hood.
o Use double-gloving (Nitrile) to prevent permeation.

o Decontamination: Spills should be treated with a solution of dilute ammonia or sodium
thiosulfate to quench the alkylating potential before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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